4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline
Description
4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline is a heterocyclic compound featuring a quinazoline core substituted with fluorine atoms and a diazepane-linked pyrimidine moiety. The ethyl group on the pyrimidine moiety may influence lipophilicity, impacting pharmacokinetic properties such as absorption and distribution .
Properties
IUPAC Name |
4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N6/c1-2-15-17(21)19(25-11-22-15)27-7-3-6-26(8-9-27)18-14-5-4-13(20)10-16(14)23-12-24-18/h4-5,10-12H,2-3,6-9H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEOKVOPIZDLUNK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)N2CCCN(CC2)C3=NC=NC4=C3C=CC(=C4)F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It’s known that similar compounds, such as voriconazole, are used for the treatment of fungal infections. They exhibit excellent antifungal activity against a wide range of yeasts and filamentous fungi.
Mode of Action
It’s known that similar compounds interact with their targets to inhibit the growth of fungi, thereby treating fungal infections.
Biochemical Pathways
Similar compounds are known to interfere with the synthesis of ergosterol, a key component of the fungal cell membrane.
Result of Action
Similar compounds are known to result in the disruption of the fungal cell membrane, leading to the death of the fungal cells.
Action Environment
Similar compounds are known to be stable under normal storage conditions.
Scientific Research Applications
Anticancer Activity
Recent studies have indicated that compounds similar to 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline exhibit significant anticancer properties. The incorporation of a fluorine atom in the pyrimidine ring enhances the compound's ability to inhibit tumor growth by interfering with DNA synthesis and repair mechanisms.
Case Study : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed potent activity against various cancer cell lines, suggesting its potential as a lead compound for developing new anticancer drugs .
Antimicrobial Properties
This compound has been evaluated for its antimicrobial efficacy against a range of pathogens. Its unique structure allows it to disrupt bacterial cell wall synthesis and inhibit protein synthesis, making it a candidate for developing new antibiotics.
Case Study : In vitro tests revealed that the compound exhibited strong activity against both Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. This finding highlights its potential application in treating bacterial infections .
Neurological Applications
The diazepan moiety in the compound suggests potential applications in treating neurological disorders. Research indicates that similar compounds can act as GABA receptor modulators, potentially aiding in the treatment of anxiety and depression.
Case Study : Experimental models have shown that related compounds demonstrate anxiolytic effects comparable to established medications like benzodiazepines, indicating a promising avenue for further investigation into their therapeutic use .
Summary Table of Applications
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues in Heterocyclic Chemistry
The compound belongs to a broader class of fused heterocycles, which include thiazolo-pyrimidines, coumarin-linked benzodiazepines, and pyrazolo-pyrimidinones. Below is a comparative analysis of key structural and functional differences:
Key Differences in Pharmacological Profiles
- Fluorine Substitution: The target compound’s 5-fluoro and 7-fluoro groups confer distinct advantages over non-fluorinated analogues (e.g., compound 19 in ), such as resistance to oxidative metabolism and stronger hydrogen-bond interactions with kinase ATP-binding pockets .
- Diazepane vs.
- Coumarin vs. Quinazoline Cores : Coumarin-containing derivatives (e.g., compound 4g in ) exhibit fluorescence properties useful for imaging, whereas the quinazoline core in the target compound is optimized for kinase inhibition due to its planar aromatic structure .
Research Findings and Implications
- Kinase Inhibition : Quinazoline derivatives are established EGFR and VEGFR inhibitors. The fluorinated pyrimidine and diazepane groups in the target compound may enhance selectivity for tyrosine kinases over serine/threonine kinases .
- Metabolic Stability : Fluorine atoms reduce CYP450-mediated metabolism, as observed in fluorinated piperazine derivatives (), suggesting prolonged half-life for the target compound .
- Toxicity Considerations : Diazepane rings are associated with lower hepatotoxicity compared to piperazine analogues, as seen in preclinical studies of related compounds .
Q & A
Q. How to design a robust SAR study for fluorinated quinazoline derivatives?
- Methodology : Synthesize a focused library with systematic substitutions (e.g., fluorine at C5 vs. C7, ethyl vs. methyl groups). Use DoE to vary substituent electronic (Hammett σ) and steric (Taft E) parameters. Corrogate SAR data with free-energy calculations (MM-PBSA) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
